(3aR,6aR)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride

• IUPAC Name: (3aR,6aR)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• InChI: InChI=1S/C7H14N2.2ClH/c1-9-3-2-6-4-8-5-7(6)9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7+;;/m1../s1
• InChI Key: RUMPYDQZJSJKTJ-VJBFUYBPSA-N
• Canonical SMILES: CN1CCC2C1CNC2.Cl.Cl
• Isomeric SMILES: CN1CC[C@H]2[C@@H]1CNC2.Cl.Cl
• Molecular Formula: C7H16Cl2N2
• DSSTOX Substance ID: DTXSID60693891
• Molecular Weight: 199.12 g/mol
• CAS RN: 1224886-44-5

Description

“(3aR,6aR)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride” is a chemical compound with the CAS number 1417789-76-4. It is used for research purposes.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H14N2. The InChI code is provided in some sources, but it’s for a slightly different compound, “(3aR,6aR)-tert-Butyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate”.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 126.2. The predicted boiling point is 161.5±8.0 °C, and the predicted density is 0.970±0.06 g/cm3. It should be stored under inert gas (nitrogen or Argon) at 2–8 °C.

Scientific Research Applications

Synthesis and Molecular Structure

• Synthesis Techniques : Diverse functionalization of hexahydropyrrolo[2,3-b]indoles, a close relative of the compound , has been achieved using domino reactions and reductive cyclization, providing a method to add molecular diversity (Kawasaki et al., 2005).
• Molecular Structure Analysis : Studies have detailed the molecular and crystal structures of similar compounds, showing variations in ring conformation and hydrogen-bonded sheet formations (Quiroga et al., 2013).

Chemical Reactions and Properties

• Reductive Cyclization : The synthesis of hexahydropyrrolo[2,3-b]indole derivatives, akin to the compound , demonstrates the application of reductive cyclization in chemical synthesis (洪文旭 & 姚祝军, 2010).
• 1,3-Dipolar Cycloaddition : The reaction of 1H-pyrrol-2,3-diones with nitrones results in substituted pyrrolо[3,2-d]isoxazoles, indicating potential in synthesizing novel chemical structures (Moroz et al., 2018).

Application in Material Science

• Photoluminescent Polymers : Research into conjugated polymers containing pyrrolo[3,4-c]pyrrole units, related to the compound , reveals potential applications in organic electronics due to their photoluminescent properties (Beyerlein & Tieke, 2000).

Biological and Environmental Applications

• Anti-stress Agents : Some derivatives of hexahydropyrrolo[3,4-d]isoxazole-4,6-diones have been explored for their potential as anti-stress agents in biological studies (Badru et al., 2012).
• Insecticidal Efficacy : Pyrrole derivatives have shown insecticidal activity against stored-product pests, suggesting their potential use in pest control (Boukouvala et al., 2019).